Cas no 145576-26-7 (Simvastatin Hydroxy Acid Methyl Ester)

Simvastatin Hydroxy Acid Methyl Ester is a key intermediate in the synthesis of simvastatin, a widely used cholesterol-lowering statin. This compound is characterized by its high purity and stability, making it suitable for pharmaceutical manufacturing and research applications. Its structural features, including the hydroxy acid and methyl ester functional groups, are critical for the enzymatic conversion to the active form of simvastatin. The product is synthesized under stringent quality controls to ensure consistency and compliance with regulatory standards. Its reliable performance in downstream processes underscores its importance in the production of statin-based therapeutics. Proper handling and storage are recommended to maintain its integrity.

Simvastatin Hydroxy Acid Methyl Ester structure

145576-26-7 structure

Product Name:Simvastatin Hydroxy Acid Methyl Ester

CAS No:145576-26-7

MF:C₂₆H₄₂O₆

MW:450.608088970184

CID:903629

PubChem ID:11048644

Update Time:2025-05-26

Simvastatin Hydroxy Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

- Simvastatin Hydroxy Acid Methyl Ester
- methyl (3R,5R)-7-[(1S,2S,6R,8S,8aR)-8-(2,2-dimethylbutanoyloxy)-2,6-dimethyl-1,2,6,7,8,8a-hexahydronaphthalen-1-yl]-3,5-dihydroxyheptanoate
- Simvastatin Hydroxy
- SIMVASTATIN HYDROXY ACID METHYL ESTER,CLEAR COLORLESS THICK OIL
- SiMvastatin Acid Methyl Ester
- SiMvastatin Hydroxyl Acid Methyl Ester
- 145576-26-7
- DTXSID70453246
- J-008127
- Inchi： 1S/C26H42O6/c1-7-26(4,5)25(30)32-22-13-16(2)12-18-9-8-17(3)21(24(18)22)11-10-19(27)14-20(28)15-23(29)31-6/h8-9,12,16-17,19-22,24,27-28H,7,10-11,13-15H2,1-6H3/t16-,17-,19+,20+,21-,22-,24-/m0/s1
- InChI Key： ANVXHKJGHXLLPK-RVTXAWHXSA-N
- SMILES： O(C(C(C)(C)CC)=O)[C@H]1C[C@@H](C)C=C2C=C[C@H](C)[C@H](CC[C@H](C[C@H](CC(=O)OC)O)O)[C@@H]12

Computed Properties

Exact Mass: 450.29800
Monoisotopic Mass: 450.29813906g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 32
Rotatable Bond Count: 12
Complexity: 709
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 7
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 93.1Å²

Experimental Properties

PSA: 93.06000
LogP: 4.19410

Simvastatin Hydroxy Acid Methyl Ester Pricemore >>

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